Cas no 1770227-34-3 (1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol)

• Product Name: 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol
• CAS No: 1770227-34-3
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD27793658
• CID: 4613129
• PubChem ID: 116365338
• Update Time: 2025-06-15

1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-(5-amino-2-methyl-1H-benzimidazol-1-yl)-
• [1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutyl]methanol
• 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol

• MDL： MFCD27793658
• Inchi： 1S/C13H17N3O/c1-9-15-11-7-10(14)3-4-12(11)16(9)13(8-17)5-2-6-13/h3-4,7,17H,2,5-6,8,14H2,1H3
• InChI Key： YJYBBDFUSUYLSY-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=NC3=CC(N)=CC=C32)(CO)CCC1

Computed Properties

• Exact Mass: 231.137
• Monoisotopic Mass: 231.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Additional information on 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol

Introduction to 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol (CAS No. 1770227-34-3)

1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 1770227-34-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic heterocyclic system, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both an amino group and a cyclobutylmethanol moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The core structure of 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol consists of a 5-amino-2-methyl-1H-1,3-benzodiazole fragment linked to a cyclobutylmethanol group. The benzodiazole moiety is well-known for its role in various pharmacological applications, particularly in the modulation of central nervous system (CNS) activity. The amino substituent at the 5-position enhances the compound's reactivity and potential for further derivatization, while the cyclobutylmethanol group introduces a rigid, three-dimensional scaffold that may influence binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel benzodiazole derivatives due to their therapeutic potential and improved pharmacokinetic profiles. Studies have demonstrated that modifications at the 5-position of the benzodiazole ring can significantly alter biological activity. For instance, the introduction of an amino group can enhance binding interactions with specific receptors or enzymes, leading to enhanced efficacy or reduced side effects. The cyclobutylmethanol group further contributes to this complexity by providing a steric hindrance that may improve metabolic stability and reduce off-target effects.

One of the most compelling aspects of 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol is its potential as a scaffold for structure-based drug design. The combination of the benzodiazole core and the cyclobutylmethanol side chain creates a unique pharmacophore that can be optimized for specific biological targets. This compound has been explored in several preclinical studies as a potential therapeutic agent for various neurological and psychiatric disorders. Its ability to modulate neurotransmitter activity while maintaining high selectivity makes it an attractive candidate for further development.

The synthesis of 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzodiazole derivative followed by functionalization at the 5-position with an amino group. Subsequent coupling with a cyclobutylmethanol moiety completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and efficiency in these transformations.

Recent advances in computational chemistry have also played a crucial role in understanding the interactions between 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)cyclobutylmethanol and biological targets. Molecular modeling studies have revealed that this compound can bind to specific receptors with high affinity, suggesting its potential as an allosteric modulator or enzyme inhibitor. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties. Additionally, virtual screening techniques have been used to identify novel derivatives with enhanced activity and reduced toxicity.

The pharmacological profile of 1-(5-amino-2-methyl-1H-1,3-benzodiazol-1-y)cyclobutylmethanol has been evaluated in several in vitro and in vivo models. Initial studies have shown promising results in terms of receptor binding affinity and functional activity. For example, this compound has demonstrated potent interactions with GABA-A receptors, which are involved in anxiety regulation and sleep induction. Furthermore, it exhibits selectivity over other CNS receptors, reducing the risk of side effects associated with traditional benzodiazepines.

One notable feature of 1-(5-amino--2-methyl--lH-l,3-benzodiazol-l-l)-y)cyclobutylmethanol is its potential for metabolic stability. The cyclobutylmethanol group contributes to increased resistance against enzymatic degradation, which may prolong its therapeutic effect and reduce the need for frequent dosing. This property is particularly important for long-term treatment regimens where bioavailability and duration of action are critical factors.

Future research on 1770227_34_3 is likely to focus on optimizing its pharmacokinetic properties through structural modifications. By fine-tuning the substituents on both the benzodiazole core and the cyclobutylmethanol side chain, researchers aim to develop derivatives with improved solubility, bioavailability, and target specificity. Additionally, preclinical studies will be conducted to evaluate its safety profile and efficacy in animal models before progressing to human clinical trials.

The development of novel pharmaceutical compounds like 1770227_34_3 underscores the importance of interdisciplinary collaboration between organic chemists, biochemists, pharmacologists, and computational scientists. By leveraging cutting-edge technologies such as high-throughput screening and machine learning algorithms, researchers can accelerate the discovery process and bring new therapies to market more efficiently.

In conclusion,(cas no1770227_34_3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug design,(cas no 1770227_34_3) holds promise as a next-generation therapeutic agent,(cas no 1770227_34_3) contributing to improved patient outcomes through innovative medicinal chemistry approaches.